Cas no 14320-37-7 (cyclopent-3-en-1-one)

• Product Name: cyclopent-3-en-1-one
• CAS No: 14320-37-7
• MF: C₅H₆O
• MW: 82.1005415916443
• MDL: MFCD00798187
• CID: 236739
• PubChem ID: 84351
• Update Time: 2025-10-08

cyclopent-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopenten-1-one
• 3-Cyclopentene-1-one
• cyclopent-3-en-1-one
• Cyclopent-3-enone
• 3-Cyclopenten-1-on
• 3-cyclopentenone
• 4-ketocyclopentene
• cyclopent 3-en 1-one
• Cyclopentene-4-one
• EN300-98718
• 14320-37-7
• FT-0692138
• AKOS006344948
• SY029009
• CS-0066980
• EINECS 238-264-6
• DTXSID90162343
• 3-Cyclopenten-1-one, AldrichCPR
• KQAVUGAZLAPNJY-UHFFFAOYSA-N
• NS00054430
• MFCD00798187
• STL557154
• DB-015579
• BBL103344

• MDL： MFCD00798187
• Inchi： 1S/C5H6O/c6-5-3-1-2-4-5/h1-2H,3-4H2
• InChI Key： KQAVUGAZLAPNJY-UHFFFAOYSA-N
• SMILES： O=C1CC=CC1

Computed Properties

• Exact Mass: 82.04190
• Monoisotopic Mass: 82.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.045
• Boiling Point: 128.7 ºC at 760 mmHg
• Flash Point: 30.8 ºC
• Refractive Index: 1.492
• PSA: 17.07000
• LogP: 0.90550

cyclopent-3-en-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Storage Condition：-20 °C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopent-3-en-1-one

Cyclopent-3-en-1-one (CAS No. 14320-37-7): A Comprehensive Overview

Cyclopent-3-en-1-one (CAS No. 14320-37-7) is a cyclic ketone that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 2-cyclopenten-1-one, is characterized by its five-membered ring structure with a double bond and a ketone functional group. The unique structural features of cyclopent-3-en-1-one make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of cyclopent-3-en-1-one can be represented as C5H8O, with a molecular weight of approximately 84.11 g/mol. It is a colorless liquid at room temperature and exhibits a distinctive odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it versatile for use in laboratory settings and industrial processes.

In recent years, the study of cyclopent-3-en-1-one has expanded beyond its role as a synthetic intermediate. Researchers have explored its potential applications in various fields, including drug discovery and materials science. One notable area of interest is its use as a building block for the synthesis of biologically active compounds. For instance, cyclopent-3-en-1-one has been utilized in the development of novel anti-inflammatory agents and anticancer drugs.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of cyclopent-3-en-1-one in the synthesis of a series of cyclopentenone derivatives with potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases. The researchers also noted that the cyclopentenone scaffold provided enhanced stability and bioavailability compared to other anti-inflammatory agents.

In addition to its anti-inflammatory properties, cyclopent-3-en-1-one has shown promise in the development of anticancer drugs. A study published in the European Journal of Medicinal Chemistry reported the synthesis of cyclopentenone-based compounds that exhibited significant cytotoxic activity against various cancer cell lines. The researchers found that these compounds induced apoptosis through the activation of caspase pathways, suggesting their potential as targeted cancer therapies.

The versatility of cyclopent-3-en-1-one extends beyond medicinal applications. In materials science, it has been used as a monomer for the synthesis of novel polymers with unique properties. For example, researchers at the University of California, Berkeley, developed a series of cyclopentenone-based polymers that exhibited high thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics and aerospace industries.

The synthesis of cyclopent-3-en-1-one can be achieved through various methods, including cyclization reactions and catalytic processes. One common approach involves the cyclization of acetylenic alcohols using acid catalysts or metal complexes. This method provides high yields and selectivity, making it suitable for large-scale production. Another approach involves the catalytic hydrogenation of cyclopentadiene followed by oxidation to form the ketone group.

The safety profile of cyclopent-3-en-1-one is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. It is recommended to store cyclopent-3-en-1-one in a well-ventilated area and to use personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, cyclopent-3-en-1-one (CAS No. 14320-37-7) is a versatile compound with significant potential in various fields, including medicinal chemistry, drug discovery, and materials science. Its unique chemical structure and properties make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.